![molecular formula C13H25NO2 B1609811 4-Decyl-1,3-oxazolidin-2-one CAS No. 7693-82-5](/img/structure/B1609811.png)
4-Decyl-1,3-oxazolidin-2-one
Overview
Description
4-Decyl-1,3-oxazolidin-2-one is a heterocyclic organic compound with an oxazolidine ring and lipophilic decyl . It has a molecular formula of C13H25NO2 . It is used as a plasticizer, permeation enhancer, and preservative booster .
Synthesis Analysis
The synthesis of 4,5-disubstituted oxazolidin-2-one scaffolds, which includes this compound, is based on a combination of an asymmetric aldol and a modified Curtius protocol . This approach uses an effective intramolecular ring closure to rapidly access a range of oxazolidin-2-one building blocks .Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 25 hydrogen atoms, and 2 oxygen atoms . It has an average mass of 227.343 Da and a monoisotopic mass of 227.188522 Da .Chemical Reactions Analysis
Oxazolidin-2-ones, including this compound, have been found to have antibacterial activity . They are prepared by chemical synthesis via diverse synthetic routes that have been extensively studied in academic and industrial labs .Physical And Chemical Properties Analysis
This compound has a density of 0.9±0.1 g/cm3, a boiling point of 383.6±9.0 °C at 760 mmHg, and a flash point of 185.8±18.7 °C . It has a molar refractivity of 65.3±0.3 cm3, a polar surface area of 38 Å2, and a molar volume of 241.9±3.0 cm3 .Scientific Research Applications
Synthetic Organic Chemistry Applications
Oxazolidin-2-one rings, including derivatives like 4-Decyl-1,3-oxazolidin-2-one, serve as a popular framework in synthetic organic chemistry due to their utility in constructing complex molecular architectures. They are employed as chiral auxiliaries in asymmetric synthesis, showcasing their significance in the preparation of enantiomerically pure compounds. Furthermore, oxazolidinones are utilized as protective groups for the 1,2-aminoalcohol system, highlighting their versatility in synthesis strategies (Zappia et al., 2007).
Pharmaceutical Development
In pharmaceutical research, oxazolidinone derivatives exhibit a range of biological activities. They are investigated for their antibacterial properties, with some compounds showing promise as novel antibacterial agents. The search for new oxazolidinones with improved safety profiles and reduced side effects, such as decreased activity against monoamine oxidase A, is ongoing (Reck et al., 2005). This research underscores the potential of oxazolidinones, including 4-Decyl derivatives, in developing new therapeutic agents.
Catalysis and Material Science
Oxazolidin-2-one derivatives have found applications in catalysis, particularly in the amidation of aryl halides and the cyclization of ortho-halobenzanilides. Their role as efficient ligands in catalyzed reactions opens up new avenues for chemical transformations, underscoring their utility beyond pharmaceuticals (Ma & Jiang, 2008). Additionally, the study of oxazolidinone-based black foam films from aqueous solutions of phospholipids and permeation enhancers indicates their relevance in materials science, particularly in optimizing the delivery of active ingredients through membranes (Tranchant et al., 2002).
Mechanism of Action
Target of Action
It is known that this compound is a type of chemical penetration enhancer (cpe) . CPEs are agents that partition into and interact with the components of the skin, increasing skin permeability in a temporary, reversible manner .
Mode of Action
4-Decyloxazolidin-2-one, as a CPE, works by interacting with the components of the skin, particularly the stratum corneum, which is the outermost layer of the skin . It increases skin permeability, allowing drugs to penetrate more readily into the viable skin tissue and in some cases also into the systemic circulation . This interaction results in a temporary and reversible reduction in the barrier properties of the skin .
Result of Action
The molecular and cellular effects of 4-Decyloxazolidin-2-one’s action primarily involve an increase in skin permeability. This allows for enhanced penetration of drugs into the skin, potentially leading to improved efficacy of transdermal drug delivery systems .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
4-Decyloxazolidin-2-one plays a significant role in biochemical reactions, particularly as a penetration enhancer in transdermal drug delivery systems. It interacts with various biomolecules, including enzymes and proteins, to facilitate the delivery of active ingredients through the skin. The compound’s interaction with enzymes such as cytochrome P450 can influence the metabolism of co-administered drugs, enhancing their bioavailability . Additionally, 4-Decyloxazolidin-2-one has been shown to interact with skin proteins, altering their structure and function to improve drug permeability .
Cellular Effects
The effects of 4-Decyloxazolidin-2-one on cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound has been observed to enhance the expression of genes involved in lipid metabolism and skin barrier function . Furthermore, 4-Decyloxazolidin-2-one can affect cell signaling pathways by interacting with membrane receptors, leading to altered cellular responses .
Molecular Mechanism
At the molecular level, 4-Decyloxazolidin-2-one exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes and receptors, to modulate their activity. For instance, the compound can inhibit the activity of certain enzymes involved in drug metabolism, thereby increasing the bioavailability of co-administered drugs . Additionally, 4-Decyloxazolidin-2-one can activate or inhibit gene expression by interacting with transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 4-Decyloxazolidin-2-one change over time. The compound is relatively stable, but it can degrade under certain conditions, leading to a decrease in its efficacy . Long-term studies have shown that 4-Decyloxazolidin-2-one can have sustained effects on cellular function, particularly in enhancing drug permeability and bioavailability . Prolonged exposure to the compound may also lead to cellular toxicity and other adverse effects .
Dosage Effects in Animal Models
The effects of 4-Decyloxazolidin-2-one vary with different dosages in animal models. At low doses, the compound enhances drug permeability and bioavailability without causing significant toxicity . At higher doses, 4-Decyloxazolidin-2-one can cause adverse effects, including skin irritation and systemic toxicity . Threshold effects have been observed, where the compound’s efficacy plateaus beyond a certain dosage .
Metabolic Pathways
4-Decyloxazolidin-2-one is involved in various metabolic pathways, interacting with enzymes such as cytochrome P450 and other cofactors . These interactions can influence the metabolism of co-administered drugs, enhancing their bioavailability and therapeutic effects . The compound can also affect metabolic flux and metabolite levels, leading to changes in cellular metabolism .
Transport and Distribution
Within cells and tissues, 4-Decyloxazolidin-2-one is transported and distributed through interactions with transporters and binding proteins . The compound’s lipophilic nature allows it to accumulate in lipid-rich regions, such as cell membranes and adipose tissue . This localization can enhance its efficacy as a penetration enhancer in transdermal drug delivery systems .
Subcellular Localization
4-Decyloxazolidin-2-one is primarily localized in the cell membrane and other lipid-rich compartments . This subcellular localization is crucial for its activity as a penetration enhancer, as it allows the compound to interact with membrane proteins and other biomolecules involved in drug transport . Additionally, post-translational modifications and targeting signals can direct 4-Decyloxazolidin-2-one to specific cellular compartments, further enhancing its efficacy .
properties
IUPAC Name |
4-decyl-1,3-oxazolidin-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO2/c1-2-3-4-5-6-7-8-9-10-12-11-16-13(15)14-12/h12H,2-11H2,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUWVYVOQTFVXKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC1COC(=O)N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00998216 | |
Record name | 4-Decyl-4,5-dihydro-1,3-oxazol-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00998216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7693-82-5 | |
Record name | 4-Decyloxazolidin-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7693-82-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Decyloxazolidinone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007693825 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Decyl-4,5-dihydro-1,3-oxazol-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00998216 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-decyl-1,3-oxazolidin-2-one; 4-decyloxazolidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.103.907 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DECYLOXAZOLIDINONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/95K9FHM51V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.